3,7,11-Trimethyl-1,6-dodecadien-3-ol

• CAS RN: 64611-88-7
• Molecular Formula: C15H28O
• Molecular Weight: 224.38 g/mol
• IUPAC Name: 3,7,11-trimethyldodeca-1,6-dien-3-ol
• InChI: InChI=1S/C15H28O/c1-6-15(5,16)12-8-11-14(4)10-7-9-13(2)3/h6,11,13,16H,1,7-10,12H2,2-5H3
• InChI Key: RAYSJZWIMVHXOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(=CCCC(C)(C=C)O)C

Description

3,7,11-Trimethyl-1,6-dodecadien-3-ol is a useful research compound. Its molecular formula is C15H28O and its molecular weight is 224.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An autoclave having an internal volume of 3 liters was charged with 630 g of the 3,7,11-trimethyl-6-dodecen -1-yn-3-ol thus obtained, 270 g of hexane and 0.22 g of a Lindlar catalyst (supported on calcium carbonate) to carry out the hydrogenation for 4 hours under hydrogen pressure of 5 to 8 kg/cm2 (gauge pressure) at a temperature of 25 to 43° C. Thereafter, the catalyst was filtered off, and the resultant filtrate was concentrated with a rotary evaporator to give 630 g of crude 3,7,11-trimethyl-1,6-dodecadien-3-ol. Analysis by gas chromatography (column: DC-550, available from Gasukuro Kogyo Inc.; column length: 3 m; column temperature: 160° C.; and column: PEG-20M, available from Gasukuro Kogyo Inc.; column length: 3 m; column temperature: 190° C.) revealed that the conversion of 3,7,11-trimethyl-6-dodecen-1-yn-3-ol was 95.5%, and the selectivity to 3,7,11-trimethyl -1,6-dodecadien-3-ol was 94.6%.